Cas no 175278-48-5 (2-Propenoic acid,3-[2-[4-(1,1-dimethylethyl)phenoxy]-5-nitrophenyl]-)

• Product Name: 2-Propenoic acid,3-[2-[4-(1,1-dimethylethyl)phenoxy]-5-nitrophenyl]-
• CAS No: 175278-48-5
• MF: C₁₉H₁₉NO₅
• MW: 341.357865571976
• CID: 111989
• PubChem ID: 53425463
• Update Time: 2025-04-18

2-Propenoic acid,3-[2-[4-(1,1-dimethylethyl)phenoxy]-5-nitrophenyl]- Chemical and Physical Properties

Names and Identifiers

• 2-Propenoic acid,3-[2-[4-(1,1-dimethylethyl)phenoxy]-5-nitrophenyl]-
• 3-[2-(4-tert-butylphenoxy)-5-nitrophenyl]prop-2-enoic acid
• 3-{2-[4-(TERT-BUTYL)PHENOXY]-5-NITROPHENYL}ACRYLIC ACID
• 175278-48-5
• DTXSID40698884
• SCHEMBL7813829

• Inchi： 1S/C19H19NO5/c1-19(2,3)14-5-8-16(9-6-14)25-17-10-7-15(20(23)24)12-13(17)4-11-18(21)22/h4-12H,1-3H3,(H,21,22)
• InChI Key： SZGDDWIRYROLGK-UHFFFAOYSA-N
• SMILES： O(C1C=CC(=CC=1C=CC(=O)O)[N+](=O)[O-])C1C=CC(=CC=1)C(C)(C)C

Computed Properties

• Exact Mass: 341.12637
• Monoisotopic Mass: 341.126
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 497
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Topological Polar Surface Area: 92.4A^2
• XLogP3: 4.9

Experimental Properties

• PSA: 89.67